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Compound of Interest

methyl 3-(2-hydroxypropan-2-
Compound Name:

yl)benzoate
CAS No.: 1934812-60-8
Cat. No.: B6155232

Get Quote

Strategic Pharmacophore & Synthetic Intermediate

Document Control
¢ Target Compound: Methyl 3-(2-hydroxypropan-2-yl)benzoate
o Core Moiety:meta-Cumyl alcohol (dimethyl carbinol) + Methy| Ester

e Primary Application: Fragment-based Drug Discovery (FBDD), Bioisostere Construction,
Linker Chemistry

o Classification: Functionalized Aromatic Ester

Executive Summary & Chemical Identity

Methyl 3-(2-hydroxypropan-2-yl)benzoate is a bifunctional aromatic building block
characterized by a tertiary alcohol (dimethyl carbinol) and a methyl ester in a meta
arrangement. This substitution pattern is critical in drug design; the dimethyl carbinol group acts
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as a metabolic "soft spot” blocker or a hydrophilic bioisostere for an isopropyl group, while the
ester serves as a handle for further elaboration (e.g., amidation, reduction).

Chemical Profile

Property Specification

IUPAC Name Methyl 3-(2-hydroxypropan-2-yl)benzoate

3-(1-Hydroxy-1-methylethyl)benzoic acid methyl
Common Name .
ester

40912-34-3 (Refers to 3-(2-hydroxypropan-2-

yl)benzoic acid)

Parent Acid CAS

Molecular Formula C11H1403

Molecular Weight 194.23 g/mol

_ Viscous Colorless Oil or Low-Melting Solid (Est.
Physical State

MP < 40°C)
N Soluble in DCM, THF, EtOAc, MeOH; Insoluble
Solubility )
in Water
LogP (Calc) ~2.1 (Moderate Lipophilicity)
H-Bond Donors/Acceptors 1 Donor / 3 Acceptors

Synthetic Architecture

Synthesizing this compound requires overcoming a classic chemoselectivity challenge:
differentiating between the ketone (electrophile) and the ester (electrophile) during nucleophilic
attack. Two primary routes are established for research-scale production.

Method A: Chemoselective Grignhard Addition (The
"Direct" Route)

Best for: Rapid access when starting from methyl 3-acetylbenzoate.

This method relies on the kinetic superiority of ketones over esters toward Grignard reagents at
low temperatures.
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e Substrate: Methyl 3-acetylbenzoate.
e Reagent: Methylmagnesium bromide (MeMgBr), 3.0 M in Et20 (1.05 equivalents).
o Conditions: Anhydrous THF, -78°C (Critical).

e Protocol:

[e]

Dissolve substrate in THF under N2 atmosphere.

o

Cool to -78°C.[1]

[¢]

Add MeMgBr dropwise over 30 minutes.[2] Rapid addition causes local heating and ester
attack.

Stir for 1 hour at -78°C.

[¢]

[e]

Quench: Add saturated aqueous NH4Cl at -78°C. Do not allow to warm before quenching
to prevent ester hydrolysis or over-addition.

« Purification: Silica gel chromatography (Hexane/EtOAc gradient).

Method B: Halogen-Metal Exchange (The "High-Fidelity"
Route)

Best for: Large-scale or high-purity requirements where selectivity is paramount.

This route avoids the ketone/ester competition entirely by generating the nucleophile on the
ring.

Substrate: Methyl 3-bromobenzoate.

Reagent: Isopropylmagnesium chloride (iPrMgCl) or iPrMgCI-LiCl (Turbo Grignard).

Electrophile: Acetone (Anhydrous).

Protocol:
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[e]

Dissolve Methyl 3-bromobenzoate in THF at -20°C.

Add iPrMgCI (1.1 eq). The ester is stable to iPrMgCI at this temperature; the Br undergoes

o

exchange to form the aryl Grignard.

o

Add excess Acetone (3.0 eq).

[¢]

Warm to RT and quench with NHaClI.

Visualization: Synthetic Pathways
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Figure 1: Comparative synthetic routes. Method B (Green) offers higher chemoselectivity by
avoiding direct competition between electrophiles.

Reactivity & Stability Profile

The tertiary alcohol (dimethyl carbinol) moiety introduces specific stability concerns that must
be managed during storage and subsequent reactions.

The Dehydration Risk (Styrene Formation)

Under acidic conditions (e.g., HCI, H2SOa4, or even silica gel with acidic active sites), the tertiary
alcohol readily protonates and eliminates water to form the a-methylstyrene derivative.

e Mechanism: E1 Elimination via a stable tertiary benzylic carbocation.

e Prevention: Store the compound in a neutral environment. Use base-washed silica (1% EtsN
in eluent) during purification if the compound shows instability.
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Ester Hydrolysis

The methyl ester can be hydrolyzed to the parent acid (CAS 40912-34-3) using LIOH in

THF/H20.

o Note: The tertiary alcohol is generally stable to basic hydrolysis conditions (saponification).

Methyl 3-(2-hydroxypropan-2-yl)benzoate

/

Acidic Conditions
(H+, Heat)

N

Basic Conditions
(LiOH, THF/H20)

- H20 (Dehydration) aponification

Methyl 3-(prop-1-en-2-yl)benzoate

(Alkene/Styrene)

3-(2-hydroxypropan-2-yl)benzoic acid
(Carboxylic Acid)

Click to download full resolution via product page

Figure 2: Divergent reactivity pathways under acidic vs. basic conditions.

Structural Characterization (NMR)

As a researcher, you should validate the structure using *H NMR. The following shifts are

characteristic of the pure compound in CDCls.

© 2026 BenchChem. All rights reserved.

5/9 Tech Support


https://www.benchchem.com/product/b6155232/docs?utm_src=pdf-body-img#technical-monograph-methyl-3-2-hydroxypropan-2-yl-benzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6155232?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Proton Chemical Shift o ) )
. Multiplicity Integration Assignment
Environment (0 ppm)
) ) Isolated between

Aromatic (H-2) 8.15 Singlet (t) 1H ]
substituents

Aromatic (H-6) 7.95 Doublet (d) 1H Ortho to Ester

Aromatic (H-4) 7.65 Doublet (d) 1H Ortho to Alkyl

Aromatic (H-5) 7.40 Triplet (t) 1H Meta position

Ester Methyl 3.92 Singlet (s) 3H -COOCHs

Gem-Dimethyl 1.60 Singlet (s) 6H -C(OH)(CHs)2
-OH

Hydroxyl ~2.0-25 Broad Singlet 1H (Concentration
dependent)

Note: The gem-dimethyl singlet at 1.60 ppm is the diagnostic signal for the successful
formation of the tertiary alcohol. If this signal is split or shifted to ~2.1 ppm (methyl ketone) or
~5.0 ppm (alkene), the reaction has failed or the product has degraded.

Applications in Drug Discovery
Bioisosterism

The 2-hydroxypropan-2-yl group is a classic bioisostere for the acetyl group (-COCHs) or the
isopropyl group (-CH(CH3)z2).

o Vs. Acetyl: It removes the electrophilic carbonyl, preventing metabolic reduction to the
secondary alcohol (which creates a chiral center).

o Vs. Isopropyl: It lowers LogP (increases solubility) and blocks metabolic hydroxylation at the
benzylic position by "pre-oxidizing" it to a metabolically stable tertiary alcohol.

Linker Chemistry

The ester functionality allows this molecule to be used as a "cap" or a linker.
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o Workflow: Hydrolysis to the acid

Amide coupling to a pharmacophore.

o Example: Used in the synthesis of MDH1/2 inhibitors and Propofol analogs where the bulky
lipophilic alcohol provides hydrophobic interaction with enzyme pockets while maintaining
water solubility [1, 2].

Handling & Safety
» Hazard Identification: Irritant (Skin/Eye).[3]

o Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The ester is stable, but the
tertiary alcohol is hygroscopic and acid-sensitive.

o Disposal: Organic solvent waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Monograph: Methyl 3-(2-hydroxypropan-2-
yl)benzoate]. BenchChem, [2026]. [Online PDF]. Available at:
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hydroxypropan-2-yl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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